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Compound of Interest

Compound Name: alpha-Damascone

Cat. No.: B3025630

An In-depth Technical Guide to alpha-Damascone for Researchers and Drug Development
Professionals

Introduction: The Archetype of Rose Ketones

alpha-Damascone is a C13-norisoprenoid, a member of the rose ketone family of aroma
chemicals, renowned for its exceptionally potent and complex olfactory profile.[1] First
discovered in the 1960s by chemists analyzing Damask Rose Absolute, the damascones
represent a pivotal achievement in fragrance chemistry, capturing the essence of natural rose
with synthetic precision.[2] While naturally present in trace amounts in rose oil, alpha-
Damascone's commercial significance lies in its synthetic production, which allows for its
widespread use in fine perfumery, personal care products, and even the flavor industry.[3]

This guide provides a comprehensive technical overview of alpha-Damascone, covering its
chemical identity, synthesis, analytical characterization, applications, and regulatory landscape.
The content is structured to provide not just data, but also the scientific rationale behind its use
and analysis, reflecting the expertise required in modern research and development.

Part 1: Chemical Identity and Physicochemical
Properties

alpha-Damascone is chemically defined as 1-(2,6,6-trimethyl-2-cyclohexen-1-yl)-2-buten-1-
one. It exists as a mixture of geometric isomers, primarily the (E) and (Z) forms, which
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influences its commercial specifications and olfactory character. The CAS number 43052-87-5
typically refers to this isomeric mixture, while other identifiers may specify a particular isomer.

[2]141(5]

Table 1: Chemical Identifiers for alpha-Damascone

Identifier Value Source(s)

1-(2,6,6-trimethyl-2-
Chemical Name cyclohexen-1-yl)-2-buten-1-
one

(E)-1-(2,6,6-trimethylcyclohex-
IUPAC Name [41[6]
2-en-1-yl)but-2-en-1-one

CAS Number 43052-87-5 (Isomeric Mixture) [21[71[8]
24720-09-0 ((E)-isomer) [4115119]

Molecular Formula C13H200 [2][5][71[8]
Molecular Weight 192.30 g/mol [21[7]
FEMA Number 3420/ 3659 [2]
EINECS Number 246-430-4 | 245-845-8 [21[5]

o-Damascone, Damarose
Synonyms [2]
alpha, Rose Ketone-alpha

The physical properties of alpha-Damascone are critical to its function as a fragrance
ingredient, dictating its volatility, stability, and solubility in various formulations. Its moderate
volatility positions it as a heart note in perfumery, bridging the initial top notes with the lingering
base notes.[10][2]

Table 2: Physicochemical Properties of alpha-Damascone
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Property Value Source(s)

Appearance Colorless to pale yellow liquid [2]

Intense floral-fruity, rose,

Odor Profile apple, with green and tobacco [6]
facets

Boiling Point ~150 °C (302 °F) [2]

Flash Point >93.3 °C (>200 °F) [2]14]

Density ~0.935 - 0.96 g/mL [2][4]

Refractive Index (@20°C) 1.490 - 1.500 [21[41[7]

Soluble in ethanol and

Solubility essential oils; insoluble in [1114]
water
Log P 3.66 [2]

Part 2: Synthesis of alpha-Damascone

The commercial viability of alpha-Damascone is predicated on efficient and scalable synthetic
routes. Direct extraction from natural sources like rose petals is not economically feasible due
to its extremely low concentration.[3] Synthetic pathways offer precise control over yield and
purity.[3] A prevalent strategy involves the reaction of a cyclogeranic acid derivative with an allyl
magnesium halide, followed by pyrolysis, which facilitates a rearrangement to form the target
ketone.[2]

More recent innovations have established a highly efficient, four-step synthesis from a-ionone,
a readily available terpene-derived starting material. This route is advantageous for industrial
preparation due to its high yield and the use of recyclable solvents.[11]

Experimental Protocol: Synthesis from a-lonone

This protocol is a conceptual representation based on a published, simplified route.[11]
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Oximation: a-ionone is reacted with hydroxylamine hydrochloride in an ethanol-water solvent
system to form a-ionone oxime. This step converts the ketone into an oxime, preparing it for
subsequent rearrangement.

Epoxidation: The a-ionone oxime intermediate is then subjected to epoxidation using an
oxidizing agent like hydrogen peroxide in a suitable solvent. This introduces an epoxide ring,
which is key for the subsequent bond migration.

Dehydration: The epoxidized intermediate undergoes acid-catalyzed dehydration. This step
is crucial as it induces a sigmatropic rearrangement, transforming the carbon skeleton into
the desired damascone structure.

Reduction/Hydrolysis: The final step involves the reduction or hydrolysis of the intermediate
to yield a-damascone. The product is then purified, typically via distillation, to achieve a high
chemical purity (>97%).[11]
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Caption: Workflow for the synthesis of alpha-Damascone from a-ionone.
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Part 3: Analytical Characterization

Rigorous analytical control is essential to ensure the quality, purity, and regulatory compliance

of alpha-Damascone. The primary analytical challenge is the identification and quantification

of its various isomers, which can impact the final olfactory profile. Gas Chromatography

coupled with Mass Spectrometry (GC-MS) is the gold standard for this purpose.[12]

The choice of a non-polar capillary column (like a DB-5) in GC allows for the separation of

alpha-Damascone from other volatile components in a fragrance mixture.[8] The mass

spectrometer provides definitive identification based on the fragmentation pattern of the

molecule and allows for precise quantification.

Experimental Protocol: GC-MS Analysis

Sample Preparation: The alpha-Damascone sample (or a fragrance/flavor compound
containing it) is diluted in a suitable solvent (e.g., ethanol or hexane) to a concentration
appropriate for GC-MS analysis. An internal standard may be added for accurate
guantification.

Injection: A small volume (typically 1 pL) of the prepared sample is injected into the GC inlet,
which is heated to ensure rapid volatilization.

Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g., Helium)
through a capillary column. The temperature of the column is gradually increased (a
"temperature ramp") to separate compounds based on their boiling points and interactions
with the column's stationary phase.

Mass Spectrometry Detection: As components elute from the column, they enter the mass
spectrometer's ion source, where they are fragmented. The mass analyzer separates these
fragments based on their mass-to-charge ratio.

Data Analysis: The resulting chromatogram shows peaks corresponding to each separated
compound. The mass spectrum of the peak at the retention time for alpha-Damascone is
compared to a reference library for positive identification. The peak area is used to quantify
the concentration relative to a calibration curve or internal standard.[12]
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Caption: Standard workflow for the GC-MS analysis of alpha-Damascone.
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Part 4: Applications and Functionality

The unique sensory properties of alpha-Damascone make it a versatile and high-impact
ingredient across multiple industries.

o Fine Fragrance: It is a cornerstone material for creating rose accords, imparting a natural,
diffusive, and complex character that is difficult to achieve with other materials. Its fruity
facets, reminiscent of apple and plum, also make it invaluable in modern fruity-floral
compositions.[6] It is often used in conjunction with other rose ketones and floral chemicals
like geraniol and citronellol.

o Functional Perfumery: Beyond fine fragrance, it is used extensively in personal care (soaps,
lotions, deodorants) and household products (detergents, air fresheners) to deliver a
sophisticated and lasting floral-fruity scent.[10][1]

o Flavor Industry: alpha-Damascone is recognized as safe for use in food and beverages by
the Flavor and Extract Manufacturers Association (FEMA GRAS). It is used in trace amounts
to enhance fruit flavors, particularly berry and stone fruit profiles.

Part 5: Regulatory and Safety Profile

The use of alpha-Damascone is governed by several regulations and safety assessments to
ensure consumer and environmental protection.

e |IFRA Standards: The International Fragrance Association (IFRA) restricts the maximum
concentration of rose ketones (including alpha-Damascone) in finished consumer products
due to their potential for skin sensitization. The combined concentration of these ketones is
limited, for example, to 0.043% in products like fine fragrances (Category 4).[10][6]

» EU Cosmetics Regulation: It is listed as a restricted fragrance ingredient in the EU, requiring
it to be declared on product labels if its concentration exceeds 0.001% in leave-on products
or 0.01% in rinse-off products.[10]

o GHS Classification: Under the Globally Harmonized System (GHS), alpha-Damascone is
classified as a skin sensitizer and is recognized for its potential aquatic toxicity.

Table 3: GHS Hazard Information for alpha-Damascone
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Classification H-Statement Description Source(s)

Acute Toxicity (Oral),

H302 Harmful if swallowed [9][13]
Cat. 4
Skin Sensitization, May cause an allergic

H317 ] ) [9][13]
Cat. 1B skin reaction

Toxic to aquatic life
H411 with long lasting [13]
effects

Aquatic Chronic, Cat.
2

Toxicological studies indicate a low order of acute toxicity via oral exposure, with a reported
oral LD50 in rats of 1670 mg/kg.[9][14] The primary health concern is dermal sensitization,
necessitating careful formulation and adherence to IFRA guidelines to minimize risk.[10][14]

Conclusion

alpha-Damascone stands as a testament to the power of synthetic chemistry in the fields of
fragrance and flavor. Its intense and multifaceted aroma, combined with its cost-effective
production, has made it an indispensable tool for creators. A thorough understanding of its
chemical properties, synthesis, and analytical validation is crucial for its effective and safe
application. As research continues, new synthetic routes and a deeper understanding of its
sensory impact will further solidify its role as a key molecule in the chemical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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